BE“GHE Foundational & Exploratory

Check Availability & Pricing

Zirconium nitrate molecular formula and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Zirconium nitrate

Cat. No.: B079258

An In-depth Technical Guide to Zirconium Nitrate: Molecular Formula, Structure, and
Applications

This technical guide provides a comprehensive overview of zirconium nitrate, focusing on its
molecular formula, chemical structure, properties, synthesis, and applications relevant to
researchers, scientists, and professionals in drug development.

Molecular Identity and Properties

Zirconium nitrate is an inorganic compound that exists in both anhydrous and hydrated forms.
The anhydrous form, zirconium tetranitrate, is a volatile transition metal salt.[1][2] The most
common hydrated form is the pentahydrate, Zr(NO3)4-5H20.[1]

Synonyms: Zirconium(lV) nitrate, Zirconium tetranitrate, Tetranitratozirconium.[1][3][4]

The physical and chemical properties of zirconium nitrate are summarized in the table below.
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Property

Value

Source

Molecular Formula

Zr(NO3)a (anhydrous)

[1](21[5]

Zr(NO3)a-5H20 (pentahydrate)

[1]

Molar Mass 339.24 g/mol (anhydrous) [11[3]
White, hygroscopic, volatile

Appearance , [11[2][3][6]
solid/transparent plates

Melting Point 58.5 °C (anhydrous) [1]

Boiling Point Decomposes at 100 °C [1112][3]

N Very soluble in water and

Solubility [1][2][31[6]
ethanol

Aqueous Solution Acidic [1][6]

Refractive Index

1.6 (pentahydrate)

[1]3]

UN Number

2728

[1]

Hazard Class

5.1 (Oxidizing Substance)

[1]14]

Molecular and Crystal Structure

The structure of zirconium nitrate is characterized by the coordination of nitrate groups to the

central zirconium atom. In the gas phase or as an anhydrous solid, the molecule is Zr(NOs)a.

However, in the presence of other ions or water, it readily forms complex structures.

e Anhydrous Zirconium(lV) Nitrate: In its anhydrous form, zirconium nitrate is a volatile

molecular compound where the nitrate groups act as ligands to the central zirconium(IV) ion.

[1][]

o Complex Anions and Cations: Zirconium nitrate is a key component in various complex

ions.

o The pentanitratozirconate anion, [Zr(NOs)s]~, features a structure where all five nitrate

groups are bidentate, coordinating to the zirconium atom through two oxygen atoms each.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://en.wikipedia.org/wiki/Zirconium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Zirconium_nitrate
https://www.americanelements.com/zirconium-iv-nitrate-13746-89-9
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-nitrate
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Zirconium_nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-nitrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4874993.htm
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Zirconium_nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-nitrate
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Zirconium_nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-nitrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4874993.htm
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4874993.htm
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-nitrate
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://www.chembk.com/en/chem/ZIRCONIUM%20NITRATE%20(ZIRCONYL)
https://www.benchchem.com/product/b079258?utm_src=pdf-body
https://www.benchchem.com/product/b079258?utm_src=pdf-body
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Zirconium_nitrate
https://www.benchchem.com/product/b079258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This results in a bicapped square antiprism geometry.[1]

o The aquo complex cation, [Zr(NOs)3(H20)s]*, exhibits a tricapped trigonal prismatic
structure, with three bidentate nitrate groups and three water molecules coordinated to the
zirconium center.[1][7]

The crystallographic data for several complex salts containing these ions have been
determined, providing precise insights into their solid-state structures.

Crystal Unit Cell Density
Compound Space Group ] .
System Dimensions (glcm?)
NO:z
(NOz) a=10.292 A, c=
[Zr(NO3)3-3H20]2  Hexagonal P3cl 2.181
14.84 A
(NOs3)s
a=7.497A b=
o 11.567 A, c=
CsZr(NOs)s Monoclinic P21/n 2.855
14.411 A,
p=96.01°
a=14852A, b=
(NH4)Zr(NOs)s-H ]
Orthorhombic Pna2: 7.222 A, c= 2.267
NOs
13.177 A

Data sourced from Wikipedia.[1]
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Coordination in the [Zr(NO3)5] Anion
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Caption: Bidentate coordination of five nitrate ligands to a central Zr(1V) ion.

Experimental Protocols: Synthesis of Zirconium
Nitrate

Protocol 1: Synthesis of Anhydrous Zirconium Nitrate

Anhydrous zirconium nitrate can be prepared through the reaction of zirconium(IV) chloride
with dinitrogen pentoxide.[1][2]

Methodology:

e Place anhydrous zirconium(lV) chloride (ZrCls) in a reaction vessel under an inert, dry
atmosphere.
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« Introduce dinitrogen pentoxide (N20s) to react with the ZrCla. The reaction proceeds
according to the following equation: ZrCla + 4 N20s - Zr(NO3)a + 4 CINOz[1]

e The resulting anhydrous zirconium nitrate is volatile and can be purified from byproducts,
such as nitronium pentanitratozirconate ((NO2)Zr(NOs)s), via sublimation in a vacuum.[1][2]

Zirconium(lV) Chloride (ZrCl4) Dinitrogen Pentoxide (N205)

Reaction Vessel
(Inert Atmosphere)

Reaction

Crude Product
(Zr(NO3)4 + (NO2)Zr(NO3)5)

Purification

Vacuum Sublimation

Pure Anhydrous Zr(NO3)4

Click to download full resolution via product page

Caption: Workflow for the synthesis of anhydrous zirconium nitrate.

Protocol 2: Synthesis of Zirconium Nitrate Pentahydrate

The hydrated form is typically prepared by dissolving a zirconium precursor, such as zirconium
dioxide or zirconium hydroxide, in nitric acid.[1][6]

Methodology:
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 Dissolve zirconium dioxide (ZrOz) in concentrated nitric acid (HNO3).[1][2]
¢ Heat the solution gently to ensure complete dissolution.
o Evaporate the resulting solution to dryness.[1]

e Upon cooling and crystallization, zirconium nitrate pentahydrate (Zr(NOs)4-5H20) is formed.
[1][6] It is noted, however, that it can be easier to crystallize zirconyl nitrate (ZrO(NOs)z2) from
such a solution.[1]

Chemical Reactivity and Applications

Zirconium nitrate serves as a versatile precursor and reagent in various chemical
applications, from materials science to organic synthesis.

Thermal Decomposition

Upon heating to approximately 100 °C, zirconium nitrate decomposes to yield zirconium
dioxide (ZrO2), also known as zirconia.[1][2] This property makes it an excellent single-source
precursor for producing zirconia thin films and nanoparticles.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://en.wikipedia.org/wiki/Zirconium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Zirconium_nitrate
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://www.benchchem.com/product/b079258?utm_src=pdf-body
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4874993.htm
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://www.benchchem.com/product/b079258?utm_src=pdf-body
https://www.benchchem.com/product/b079258?utm_src=pdf-body
https://en.wikipedia.org/wiki/Zirconium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Zirconium_nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Zr(NO3)4-5H20

Heat (>100°C)

Dehydration
(Loss of H20)

Increased Heat

Denitration
(Loss of NOx)

Further Heating

Zirconium Dioxide (ZrO2)
Crystallization

Click to download full resolution via product page

Caption: Thermal decomposition pathway of zirconium nitrate to zirconia.

Applications in Research and Industry

e Precursor for Zirconia (ZrOz): Zirconium nitrate is widely used as a precursor in the
synthesis of zirconia-based materials.[8] Its volatility allows for its use in chemical vapor
deposition (CVD) to create high-purity zirconia films on substrates like silicon.[1] This method
is advantageous as it does not introduce contaminants like hydrogen or fluorine.[1] It is also
used in sol-gel and co-precipitation methods to synthesize zirconia nanopatrticles with

controlled size and morphology.[8][9]

o Catalysis: Zirconium-based materials, often derived from zirconium nitrate, are used as
catalysts.[10] For example, it can be used as a Lewis acid catalyst in the formation of N-
substituted pyrroles.[2] It is also a component in the synthesis of robust metal-organic
frameworks (MOFs) like UIO-66, which have applications in photocatalysis for degrading
pollutants such as tetracycline.[11]
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e Nuclear Industry: Zirconium free from hafnium is essential for nuclear reactor construction.[1]
Zirconium nitrate plays a role in the separation of these two elements through a liquid-liquid
extraction process involving tributylphosphate.[1]

o Organic Synthesis: Anhydrous zirconium nitrate can be used to nitrate certain aromatic
compounds in a non-traditional manner.[2] For instance, it nitrates pyridine to 3-nitropyridine
and 4-nitropyridine, and quinoline to 3-nitroquinoline and 7-nitroquinoline.[2]

o Other Uses: It also serves as an analytical standard for zirconium and is used as a
preservative.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079258#zirconium-nitrate-molecular-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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